3-Bromo-4-chloropyrazolo[1,5-a]pyrazine

• IUPAC Name: 3-bromo-4-chloropyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C6H3BrClN3/c7-4-3-10-11-2-1-9-6(8)5(4)11/h1-3H
• InChI Key: GYPMFYDHSLJIMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(C=N2)Br)C(=N1)Cl
• Molecular Formula: C6H3BrClN3
• Molecular Weight: 232.46 g/mol
• CAS RN: 2172096-78-3

Description

3-Bromo-4-chloropyrazolo[1,5-a]pyrazine is a compound with the molecular weight of 232.47. It is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring.

Physical And Chemical Properties Analysis

3-Bromo-4-chloropyrazolo[1,5-a]pyrazine is a powder that is stored at a temperature of 4 degrees Celsius. It has a molecular weight of 232.47.

Scientific Research Applications

Versatile Precursors for Heterocyclic Synthesis

3-Bromo-4-chloropyrazolo[1,5-a]pyrazine derivatives serve as versatile precursors in the synthesis of various heterocyclic compounds. For instance, brominated trihalomethylenones have been explored as precursors to synthesize a range of pyrazoles through cyclocondensation reactions, demonstrating moderate to good yields. These methodologies facilitate the creation of compounds with potential applications in medicinal chemistry and material sciences (Martins et al., 2013).

Building Blocks in Medicinal Chemistry

Compounds related to 3-Bromo-4-chloropyrazolo[1,5-a]pyrazine, such as fluorinated pyrazoles, have been identified as valuable building blocks in medicinal chemistry. Their synthesis allows for further functionalization, which is crucial for the development of new pharmaceuticals. This highlights the compound's role in creating new therapeutic agents with optimized properties (Surmont et al., 2011).

Antimicrobial and Antidepressant Activities

The synthesis of pyrazoline and pyrazole derivatives from 3-Bromo-4-chloropyrazolo[1,5-a]pyrazine and similar compounds has shown significant antimicrobial and antidepressant activities. These activities highlight the potential of these derivatives in developing new treatments for bacterial, fungal infections, and depression (Shailesh et al., 2012), (Palaska et al., 2001).

Antianxiety and CNS Effects

Derivatives of pyrazolo[1,5-a]pyrimidine, structurally related to 3-Bromo-4-chloropyrazolo[1,5-a]pyrazine, have been synthesized and evaluated for their antianxiety properties. These studies indicate the potential of such compounds in developing new anxiolytic drugs without the potentiation of CNS depressant effects, marking an important step in CNS drug development (Kirkpatrick et al., 1977).

Advanced Materials Development

The strategic synthesis of 3-Bromo- and 3-Chloropyrazoles, including 3-Bromo-4-chloropyrazolo[1,5-a]pyrazine derivatives, contributes significantly to the development of advanced materials. These compounds are employed in creating organic optoelectronic materials due to their desirable electronic properties, illustrating their importance beyond pharmaceutical applications (Fox et al., 2018).

Safety and Hazards

The compound has been classified under the GHS07 hazard class. The hazard statements associated with it are H315, H319, and H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Pyrrolopyrazine derivatives, including 3-Bromo-4-chloropyrazolo[1,5-a]pyrazine, have shown a wide range of biological activities, making them attractive scaffolds for drug discovery research. Therefore, the synthetic methods and biological activities of pyrrolopyrazine derivatives discussed in this paper will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.